Cas no 36531-78-9 (Ikarugamycin)
Ikarugamycin Chemical and Physical Properties
Names and Identifiers
-
- Karugamycin
- Ikarugamycin
- TU-6239 C3
- MFCD01722005
- HY-119764
- AKOS030213232
- MS-28900
- NSC-789948
- 3-Ethyl-2,3,3a,5a,5b,6,10,11,12,13,14,15,20a,21,21a,21b-hexadecahydro-22-hydroxy-2-methyl-, (2R,3R,3aS,5aR,5bS,7Z,14S,19E,20aS,21aR,21bR)-
- CS-0077951
- 14,17-Metheno-17H-as-indaceno[3,2-k][1,6]diazacycloheptadecine-9,16,18(1H)-trione
- CHEBI:75276
- IKA
- NSC789948
- (1Z,3E,5S,7R,8R,10R,11R,12S,15R,16S,18Z,25S)-11-ethyl-2-hydroxy-10-methyl-21,26-diazapentacyclo[23.2.1.05,16.07,15.08,12]octacosa-1(2),3,13,18-tetraene-20,27,28-trione
- 36531-78-9
- DTXSID501017235
- CHEMBL4283254
- (2R,3R,3aS,5aR,5bS,7Z,14S,19E,20aS,21aR,21bR)-3-ethyl-22-hydroxy-2-methyl-2,3,3a,5a,5b,6,10,11,12,13,14,15,20a,21,21a,21b-hexadecahydro-1H-14,17-(metheno)-as-indaceno[3,2-k][1,6]diazacycloheptadecine-9,16,18(17H)-trione
- EIA
- NS00011649
-
- MDL: MFCD01722005
- Inchi: 1S/C29H38N2O4/c1-3-18-16(2)14-22-20(18)10-11-21-19-6-4-8-26(33)30-13-5-7-24-28(34)27(29(35)31-24)25(32)12-9-17(19)15-23(21)22/h4,8-12,16-24,32H,3,5-7,13-15H2,1-2H3,(H,30,33)(H,31,35)/b8-4-,12-9+,27-25-/t16-,17-,18-,19+,20+,21-,22+,23+,24+/m1/s1
- InChI Key: GHXZHWYUSAWISC-KZRBWAKNSA-N
- SMILES: OC1=C2C(N[C@@H](CCCNC(C=CC[C@H]3[C@H](C=C1)C[C@H]1[C@@H]3C=C[C@H]3[C@H](CC)[C@H](C)C[C@H]13)=O)C2=O)=O |c:1,11,t:16|
Computed Properties
- Exact Mass: 478.28300
- Monoisotopic Mass: 478.283158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 1
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 95.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.22
- Melting Point: No data available
- Boiling Point: 710.8 °C at 760 mmHg
- Flash Point: 383.7 °C
- Refractive Index: 1.603
- Solubility: chloroform: soluble1mg/mL (requires heating and sonication)
- PSA: 95.50000
- LogP: 4.67280
- Solubility: Not determined
- Vapor Pressure: 0.0±5.6 mmHg at 25°C
Ikarugamycin Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Hazardous Material transportation number:UN 2811 6.1 / PGIII
- Hazard Category Code: 25
- Safety Instruction: 45
-
Hazardous Material Identification:
- Storage Condition:-20 ° C 3 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month
Ikarugamycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-119764-500μg |
Ikarugamycin |
36531-78-9 | ≥99.0% | 500μg |
¥5000 | 2025-04-16 | |
| MedChemExpress | HY-119764-1mg |
Ikarugamycin |
36531-78-9 | ≥99.0% | 1mg |
¥9000 | 2024-04-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I275950-1mg |
Ikarugamycin |
36531-78-9 | ≥98% | 1mg |
¥3027.90 | 2023-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72026-2.5mg |
Ikarugamycin |
36531-78-9 | 98% | 2.5mg |
¥8334.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72026-500ug |
Ikarugamycin |
36531-78-9 | 98% | 500ug |
¥2163.00 | 2022-04-26 | |
| abcr | AB181304-500 μg |
Ikarugamycin; . |
36531-78-9 | 500μg |
€308.00 | 2023-04-03 | ||
| abcr | AB181304-2,5 mg |
Ikarugamycin; . |
36531-78-9 | 2,5 mg |
€1,157.00 | 2023-07-20 | ||
| TRC | I942005-500μg |
Ikarugamycin |
36531-78-9 | 500μg |
$ 700.00 | 2022-06-04 | ||
| TRC | I942005-1mg |
Ikarugamycin |
36531-78-9 | 1mg |
$1430.00 | 2023-05-18 | ||
| TRC | I942005-2.5mg |
Ikarugamycin |
36531-78-9 | 2.5mg |
$2859.00 | 2023-05-18 |
Ikarugamycin Related Literature
-
Christian Greunke,Janine Antosch,Tobias A. M. Gulder Chem. Commun. 2015 51 5334
-
Dong Yi,Thomas Bayer,Christoffel P. S. Badenhorst,Shuke Wu,Mark Doerr,Matthias H?hne,Uwe T. Bornscheuer Chem. Soc. Rev. 2021 50 8003
-
Inga Loke,Guillaume Bentzinger,Julia Holz,Aruna Raja,Aman Bhasin,Florenz Sasse,Andreas K?hn,Rainer Schobert,Sabine Laschat Org. Biomol. Chem. 2016 14 884
-
Subhasish Saha,Wenjun Zhang,Guangtao Zhang,Yiguang Zhu,Yuchan Chen,Wei Liu,Chengshan Yuan,Qingbo Zhang,Haibo Zhang,Liping Zhang,Weimin Zhang,Changsheng Zhang Chem. Sci. 2017 8 1607
-
Andrey S. Ivanov Chem. Soc. Rev. 2008 37 789
Additional information on Ikarugamycin
Exploring Ikarugamycin (CAS No. 36531-78-9): A Versatile Natural Compound with Promising Applications
Ikarugamycin (CAS No. 36531-78-9) is a naturally occurring antibiotic and antitumor agent first isolated from Streptomyces phaeochromogenes. This polyketide-derived compound has garnered significant attention in recent years due to its unique structural features and diverse biological activities. Researchers are particularly interested in Ikarugamycin's potential as a therapeutic agent, with studies exploring its effects against various pathogens and cancer cell lines.
The molecular structure of Ikarugamycin features a distinctive tetramic acid moiety, which contributes to its biological activity. With a molecular formula of C25H35NO4 and a molecular weight of 413.55 g/mol, this compound exhibits unique chemical properties that make it valuable for pharmaceutical research. Recent studies published in journals like Nature Chemical Biology have highlighted its mechanism of action, particularly its ability to inhibit bacterial growth and tumor cell proliferation.
One of the most exciting applications of Ikarugamycin lies in its antimicrobial properties. In an era of increasing antibiotic resistance, scientists are actively searching for novel compounds like Ikarugamycin that can combat multidrug-resistant pathogens. Research suggests it may be effective against Gram-positive bacteria, including some antibiotic-resistant strains that pose significant challenges in clinical settings.
The anticancer potential of Ikarugamycin CAS 36531-78-9 has become a hot topic in oncological research. Studies indicate that this compound can induce apoptosis (programmed cell death) in certain cancer cell lines while showing relatively low toxicity to normal cells. This selective cytotoxicity makes Ikarugamycin a promising candidate for cancer drug development, especially for hard-to-treat malignancies.
Beyond its pharmaceutical applications, Ikarugamycin has shown interesting activity in agricultural research. Some studies suggest it may have potential as a natural pesticide or plant growth regulator, offering an eco-friendly alternative to synthetic chemicals. This aligns with current trends toward sustainable agriculture and reduced chemical inputs in farming.
The biosynthesis pathway of Ikarugamycin has become a fascinating subject for researchers in synthetic biology. Understanding how microorganisms produce this complex molecule could lead to more efficient production methods through fermentation optimization or even complete laboratory synthesis. Such advances could make Ikarugamycin more accessible for research and potential clinical applications.
Recent breakthroughs in Ikarugamycin research include structural modifications to enhance its pharmacological properties. Scientists are creating analogs with improved solubility, stability, or targeted activity. These derivatives of Ikarugamycin may overcome some limitations of the natural compound while retaining its beneficial effects.
The market for specialized compounds like Ikarugamycin has been growing steadily, driven by increased research funding in antimicrobial and anticancer drug discovery. While still primarily used in research settings, the potential therapeutic applications of Ikarugamycin 36531-78-9 have attracted attention from pharmaceutical companies seeking novel drug candidates.
For researchers working with Ikarugamycin, proper handling and storage are essential to maintain its stability. The compound should be stored at -20°C in a dry environment, protected from light. These storage conditions for Ikarugamycin help preserve its biological activity for experimental use.
Future directions in Ikarugamycin studies may include combination therapies with existing drugs, nanoparticle delivery systems to enhance bioavailability, and further exploration of its molecular targets. As our understanding of this compound deepens, Ikarugamycin's clinical potential may become more clearly defined.
The ecological role of Ikarugamycin-producing microorganisms also presents an interesting area for investigation. Understanding how these compounds function in natural environments could provide insights into microbial competition and potential applications in environmental biotechnology.
Analytical methods for Ikarugamycin detection and quantification continue to evolve. High-performance liquid chromatography (HPLC) remains the gold standard, but newer techniques like LC-MS are being adopted for more sensitive analysis. These analytical techniques for Ikarugamycin are crucial for quality control in research applications.
As interest in natural products continues to grow, Ikarugamycin stands out as a compound with significant untapped potential. Its unique structure and biological activities make it a valuable tool for understanding fundamental biological processes while offering possible solutions to pressing medical and agricultural challenges.
36531-78-9 (Ikarugamycin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)